Cas no 312758-78-4 (methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate)

Methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate is a specialized organic compound featuring a sulfonamide core with a phenylmethylaminoacetate ester moiety. Its structural complexity allows for versatile applications in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both sulfonamide and ester functional groups enhances its reactivity, facilitating further derivatization. The compound's stability under standard conditions and well-defined synthetic route make it a reliable choice for targeted drug development. Its molecular design also suggests potential utility in probing enzyme inhibition or receptor binding studies, offering researchers a precise tool for biochemical investigations.
methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate structure
312758-78-4 structure
Product Name:methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate
CAS No:312758-78-4
MF:C24H26N2O4S
MW:438.539245128632
CID:6019887
PubChem ID:4056668
Update Time:2025-05-20

methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate
    • methyl ((5-methyl-2-((4-methylphenyl)sulfonamido)phenyl)(phenyl)methyl)glycinate
    • Glycine, N-[[5-methyl-2-[[(4-methylphenyl)sulfonyl]amino]phenyl]phenylmethyl]-, methyl ester
    • MLS000724730
    • CHEMBL1406263
    • SMR000237619
    • AKOS024574258
    • 312758-78-4
    • methyl 2-(((5-methyl-2-(4-methylphenylsulfonamido)phenyl)(phenyl)methyl)amino)acetate
    • F0018-0440
    • methyl 2-[[[5-methyl-2-[(4-methylphenyl)sulfonylamino]phenyl]-phenylmethyl]amino]acetate
    • methyl 2-({[5-methyl-2-(4-methylbenzenesulfonamido)phenyl](phenyl)methyl}amino)acetate
    • HMS2531N12
    • Inchi: 1S/C24H26N2O4S/c1-17-9-12-20(13-10-17)31(28,29)26-22-14-11-18(2)15-21(22)24(25-16-23(27)30-3)19-7-5-4-6-8-19/h4-15,24-26H,16H2,1-3H3
    • InChI Key: HOLBRRUXRQUBRG-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CNC(C1=CC(C)=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 438.16132849g/mol
  • Monoisotopic Mass: 438.16132849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 92.9Ų

methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate Pricemore >>

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Additional information on methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate

Methyl 2-({5-Methyl-2-(4-Methylbenzenesulfonamido)Phenyl(Phenyl)Methyl}Amino)Acetate: A Comprehensive Overview

Methyl 2-({5-Methyl-2-(4-Methylbenzenesulfonamido)Phenyl(Phenyl)Methyl}Amino)Acetate (CAS No: 312758-78-4) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its intricate molecular structure, which includes a sulfonamide group, a methyl ester, and a substituted phenyl ring system. The presence of these functional groups makes it highly versatile and suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The sulfonamide group, a key feature of this compound, has been shown to exhibit strong binding affinity to certain protein targets, making it an attractive candidate for medicinal chemistry applications.

The synthesis of methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate involves a multi-step process that combines principles from organic chemistry and catalysis. The reaction sequence typically includes nucleophilic substitution, condensation, and oxidation steps, with careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity and quality.

In terms of physical properties, methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various storage conditions has been thoroughly investigated, with results indicating that the compound remains stable for extended periods when stored in a cool, dry environment away from direct sunlight.

From an environmental perspective, the ecological impact of methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate has been a topic of recent research interest. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. This information is crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

The application of methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate extends beyond pharmaceuticals into materials science, where it serves as a building block for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal component in the development of high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, methyl 2-({5-methyl-2-(4-methylbenzenesulfonamido)phenyl(phenyl)methyl}amino)acetate (CAS No: 312758-78-4) is a multifaceted compound with significant potential across various industries. Its unique molecular structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in modern chemistry research and development.

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